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Compound of Interest

Compound Name: NBI-42902

Cat. No.: B1676990 Get Quote

Technical Support Center: NBI-42902
This technical support guide provides detailed information on the preparation and storage of

NBI-42902 stock solutions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing NBI-42902 stock solutions for in vitro

experiments?

A1: The recommended solvent for in vitro use is Dimethyl Sulfoxide (DMSO). NBI-42902 is

soluble in DMSO up to 100 mg/mL (201.82 mM).[1] Ultrasonic assistance may be required to

fully dissolve the compound.[1]

Q2: How should I prepare NBI-42902 for in vivo experiments?

A2: For in vivo applications, a multi-solvent system is typically required. Here are a few

reported solvent systems, all of which may require ultrasonication for complete dissolution[1]:

10% DMSO >> 40% PEG300 >> 5% Tween-80 >> 45% saline. The solubility in this system

is ≥ 2.5 mg/mL (5.05 mM).[1]

10% DMSO >> 90% (20% SBE-β-CD in saline). The solubility in this system is ≥ 2.5 mg/mL

(5.05 mM).[1]
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10% DMSO >> 90% corn oil. The solubility in this system is ≥ 2.5 mg/mL (5.05 mM).[1]

It is recommended to prepare these solutions fresh for each experiment.[2]

Q3: What are the recommended storage conditions for NBI-42902?

A3: The storage conditions for NBI-42902 depend on whether it is in powdered form or in a

solvent.

Powder:

-20°C for 3 years.[1][3]

4°C for 2 years.[1]

In Solvent (DMSO):

-80°C for 6 months to 1 year.[1][3][4]

-20°C for 1 month.[1][2]

4°C for 2 weeks.[4][5]

Data Presentation
Table 1: Solubility of NBI-42902
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Solvent/System
Maximum
Concentration

Molarity Notes

DMSO (in vitro) 100 mg/mL[1] 201.82 mM[1]
Ultrasonic assistance

may be needed.[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline (in

vivo)

≥ 2.5 mg/mL[1] ≥ 5.05 mM[1]

Prepare fresh.

Ultrasonic assistance

may be needed.[1][2]

10% DMSO, 90%

(20% SBE-β-CD in

saline) (in vivo)

≥ 2.5 mg/mL[1] ≥ 5.05 mM[1]

Prepare fresh.

Ultrasonic assistance

may be needed.[1][2]

10% DMSO, 90%

corn oil (in vivo)
≥ 2.5 mg/mL[1] ≥ 5.05 mM[1]

Prepare fresh.

Ultrasonic assistance

may be needed.[1][2]

Table 2: Storage and Stability of NBI-42902

Form Storage Temperature Stability

Powder -20°C 3 years[1][3]

4°C 2 years[1]

In DMSO -80°C 6 months - 1 year[1][3][4]

-20°C 1 month[1][2]

4°C 2 weeks[4][5]

Experimental Protocols
Protocol 1: Preparation of NBI-42902 Stock Solution for In Vitro Use (100 mM in DMSO)

Weighing: Accurately weigh the desired amount of NBI-42902 powder.
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Solvent Addition: Add the appropriate volume of high-purity DMSO to achieve a 100 mM

concentration. For example, to prepare 1 mL of a 100 mM stock solution, use 49.55 mg of

NBI-42902 (Molecular Weight: 495.49 g/mol ).

Dissolution: Vortex the solution to mix. If the compound does not fully dissolve, use an

ultrasonic bath to aid dissolution.[1] Gentle warming to 45°C can also be applied.[3]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C for up to 6 months or -20°C for up to 1 month.[1][2]

Troubleshooting Guide
Q: I am having trouble dissolving NBI-42902 in DMSO, even at lower concentrations. What

should I do?

A: If you are experiencing difficulty dissolving NBI-42902, you can try the following:

Ultrasonication: Place the vial in an ultrasonic bath for short intervals.[1]

Gentle Heating: Warm the solution to 45°C to aid dissolution.[3]

Fresh DMSO: Ensure you are using anhydrous, high-quality DMSO, as absorbed moisture

can affect solubility.[3]

Q: My NBI-42902 solution appears to have precipitated after storage. Can I still use it?

A: Precipitation can occur, especially after freeze-thaw cycles. It is recommended to warm the

solution to 37°C and vortex to redissolve the precipitate before use. If the precipitate does not

redissolve, it is best to prepare a fresh stock solution.

Q: The vial of NBI-42902 powder appears empty. What should I do?

A: Due to the small quantities and electrostatic properties of the powder, it may adhere to the

walls or cap of the vial. It is recommended to centrifuge the vial briefly to collect all the powder

at the bottom before adding the solvent.[3]
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Experimental Workflow for NBI-42902 Stock Solution

Preparation Storage

Weigh NBI-42902 Powder Add Appropriate Solvent Dissolve with Vortexing/
Ultrasonication/Heating Aliquot into smaller volumes Store at recommended temperature

(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for NBI-42902 stock solution preparation and storage.
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Troubleshooting Guide for NBI-42902 Solution Preparation
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compound not dissolving?
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Gently warm to 45°C?

No

Compound Dissolved

Yes

Is DMSO fresh
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No

Yes

Prepare fresh solution

No Yes
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Caption: Decision tree for troubleshooting NBI-42902 solution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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